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Executive Summary

CAP-1002, an allogeneic cell therapy composed of cardiosphere-derived cells (CDCs), has
demonstrated prolonged clinical benefits in patients with Duchenne muscular dystrophy (DMD),
primarily through immunomodulatory, anti-fibrotic, and pro-regenerative mechanisms. This
technical guide provides an in-depth analysis of the long-term cellular fate of CAP-1002,
detailing its transient nature, low immunogenic profile, and the central role of its secreted
exosomes in mediating therapeutic effects. Preclinical evidence indicates that the administered
allogeneic CDCs have a limited lifespan in vivo, with their therapeutic efficacy attributed to a
paracrine "hit-and-run" mechanism. This involves the release of exosomes that modulate host
macrophage populations, shifting them towards an anti-inflammatory and pro-regenerative M2-
like phenotype. This guide synthesizes available preclinical and clinical data to provide a
comprehensive overview of the biodistribution, persistence, and immunological interactions of
CAP-1002, alongside detailed experimental protocols for key assays and visualizations of the
critical biological pathways.
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Biodistribution and Cellular Persistence

Preclinical studies indicate that intravenously administered allogeneic CDCs, the active
component of CAP-1002, are transient and do not engraft long-term. Following intravenous
infusion, the majority of cells are initially distributed to the lungs before being cleared.[1] In a
preclinical model of DMD, CDCs were cleared within three weeks of injection.[1] Studies in a
rat myocardial infarction model using immunologically mismatched strains showed that while
syngeneic and allogeneic CDCs had similar survival levels at one week, few remained at three
weeks, with even fewer allogeneic cells persisting. This transient nature strongly suggests that
the long-term benefits of CAP-1002 are not due to cell replacement but rather to paracrine
effects.

The primary effectors of CAP-1002's therapeutic action are exosomes, which are nanosized
extracellular vesicles secreted by the CDCs.[2][3] These exosomes are taken up by host cells,
initiating downstream therapeutic signaling. While specific pharmacokinetic data for CAP-1002-
derived exosomes is not extensively available, general studies on intravenously administered
exosomes show rapid clearance from the blood, with primary accumulation in the liver and
spleen.[4][5] Radiolabeling studies using Zirconium-89 (8°Zr) have shown that a significant
portion of exosomes are taken up by parenchymal cells in these organs, with a prolonged
signal for up to seven days, while rapid clearance is observed from other organs like the lungs
and kidneys.[4][5]

Quantitative Data on Cellular Persistence and Exosome
Biodistribution

Table 1: Preclinical Persistence of Allogeneic Cardiosphere-Derived Cells (CDCs) in a Rat
Myocardial Infarction Model

Time Point Syngeneic CDC Survival Allogeneic CDC Survival
1 Week Similar to Allogeneic Similar to Syngeneic
3 Weeks Few cells remaining Fewer cells than syngeneic

Data synthesized from studies in immunologically-mismatched rat strains.
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Table 2: General Biodistribution of Intravenously Administered 8°Zr-Labeled Exosomes in
Rodents (% Injected Dose/Gram)

T 1 I-Iou-r Post- 24- Ho-urs Post- 48- Ho-urs Post-
Injection Injection Injection

Liver ~7% ~5% ~4.5%

Spleen ~7% ~8% ~6%

Lungs ~10% ~6% ~8%

Kidneys Moderate Low Low

Note: This data is from studies using non-CDC derived exosomes and serves as a general
reference for exosome biodistribution.[6]

Immunological Fate and Host Response

A critical aspect of allogeneic cell therapy is the host immune response. Preclinical data
strongly suggest that CAP-1002 is hypo-immunogenic.

In Vitro Immunogenicity

In mixed lymphocyte reactions (MLRS), allogeneic CDCs elicit negligible lymphocyte
proliferation and inflammatory cytokine secretion.[7] This is attributed to their cell surface
protein expression profile; CDCs express Major Histocompatibility Complex (MHC) class | but
lack MHC class Il and co-stimulatory molecules like B7.

In Vivo Immunogenicity

In vivo studies in immunocompetent, immunologically mismatched rats have shown that
allogeneic CDCs induce only a transient and mild local immune reaction without evidence of
systemic immunogenicity or graft rejection. Repeated administration of allogeneic CDCs in a rat
model did not lead to immune sensitization, and significant rejection-like infiltrates were not
observed.[8]

Clinical Observations
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In human clinical trials, CAP-1002 has been generally well-tolerated.[2] Hypersensitivity
reactions have been observed but are effectively managed with a pre-medication regimen
consisting of glucocorticoids and antihistamines.[9] This suggests a low-level, manageable
immune response in human recipients. Detailed long-term studies on the development of
donor-specific antibodies or T-cell memory in patients receiving multiple doses of CAP-1002
have not been extensively published.

Mechanism of Action: The Exosome-Macrophage
AXis
The long-term therapeutic effects of CAP-1002 are primarily mediated by exosomes secreted

by the CDCs. These exosomes act as signaling vehicles that modulate the host's immune
response, particularly by reprogramming macrophages.

Exosomal Cargo

CDC-derived exosomes contain a rich cargo of bioactive molecules, including proteins and
non-coding RNAs such as microRNAs (miRNAs).[10] Specific miRNAs, including miR-146a,
have been implicated in the immunomodulatory effects of CDC-exosomes.[4]

Macrophage Polarization

Upon administration of CAP-1002, the secreted exosomes are taken up by host macrophages.
This interaction triggers a shift in macrophage polarization from a pro-inflammatory (M1)
phenotype to an anti-inflammatory, pro-regenerative (M2) phenotype.[1] This is a key event in
attenuating the chronic inflammation characteristic of DMD.

Signaling Pathway: Upregulation of Arginase-1

A central mechanism in this macrophage reprogramming is the consistent upregulation of
Arginase-1 (Arg-1). CDC-exosomes induce Arg-1 expression in macrophages regardless of
their initial polarization state. Arg-1 metabolizes L-arginine to ornithine and urea, which has two

major consequences:

e Reduced Nitric Oxide (NO) Production: By competing with inducible nitric oxide synthase
(INOS) for the common substrate L-arginine, Arg-1 upregulation leads to decreased
production of pro-inflammatory NO.
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+ Promotion of Angiogenesis: The products of the urea cycle, downstream of Arg-1, contribute
to a pro-angiogenic macrophage phenotype.
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Caption: Paracrine mechanism of CAP-1002 via exosome-mediated macrophage polarization.

Experimental Protocols

This section details the methodologies for key experiments used to characterize the cellular
fate and mechanism of action of CAP-1002.

Isolation and Culture of Cardiosphere-Derived Cells
(CDCs)

A two-step protocol is typically employed for the isolation and culture of CDCs from myocardial
tissue.

e Primary Tissue Explant Culture:

[¢]

Myocardial tissue is minced into small fragments (1-2 mma3).

[¢]

The fragments undergo enzymatic digestion (e.g., with trypsin and collagenase).

[e]

Digested tissue is washed and cultured on Petri dishes in a complete explant medium.

(¢]

Over a period of approximately three weeks, fibroblast-like cells migrate from the tissue
explants.

e Cardiosphere Formation and CDC Expansion:

o The migrated cells are harvested and seeded onto poly-D-lysine coated plates in a
specialized cardiosphere growing medium.

o Under these conditions, cells aggregate to form suspended cell clusters known as
cardiospheres.

o Cells migrating from these cardiospheres are the CDCs, which are then collected and
expanded in monolayer culture for use.
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Caption: Workflow for the isolation and culture of Cardiosphere-Derived Cells (CDCs).
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Mixed Lymphocyte Reaction (MLR) for Immunogenicity
Testing

The MLR is a standard in vitro assay to assess the T-cell response to allogeneic cells.

o Cell Preparation:

o Responder Cells: Lymphocytes are isolated from a potential recipient (e.g., from peripheral
blood).

o Stimulator Cells: The allogeneic cells to be tested (CDCs) are prepared. To create a one-
way MLR, the stimulator cells are treated with irradiation or mitomycin-C to prevent their

proliferation.
o Co-culture:

o Responder and stimulator cells are co-cultured at various ratios for several days (typically
5-7 days).

e Readout:

o Proliferation: T-cell proliferation is measured, often by the incorporation of 3H-thymidine or
by using fluorescent dyes like CFSE.

o Cytokine Secretion: Supernatants are collected and analyzed for the presence of
inflammatory cytokines (e.g., IFN-y, TNF-a) using methods like ELISA or multiplex bead

arrays.

A lack of significant T-cell proliferation and cytokine production indicates low immunogenicity of

the stimulator cells.

Macrophage Polarization Assay

This assay determines the effect of CDC-derived exosomes on macrophage phenotype.

e Macrophage Culture:
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o Monocytes are isolated from peripheral blood or bone marrow and differentiated into
macrophages (MO0) using M-CSF.

e Polarization and Treatment:

o MO macrophages are treated with CDC-derived exosomes for a specified period (e.g., 24-
72 hours).

o Control groups are typically treated with IFN-y and LPS to induce M1 polarization, or IL-4
and IL-13 to induce M2 polarization.

e Analysis by Flow Cytometry:

o Cells are stained with fluorescently labeled antibodies against macrophage surface
markers.

o M1 markers: CD80, CD86
o M2 markers: CD163, CD206

o Intracellular staining can also be performed for markers like INOS (M1) and Arginase-1
(M2).

o The percentage of cells expressing these markers is quantified to determine the
polarization state.

An increase in the expression of M2 markers and a decrease in M1 markers in the exosome-
treated group indicates a shift towards an anti-inflammatory phenotype.

Conclusion

The long-term cellular fate of allogeneic CAP-1002 is characterized by a transient presence of
the administered cells, which act through a paracrine mechanism mediated by their secreted
exosomes. These exosomes are the primary drivers of the sustained therapeutic effects,
reprogramming host macrophages to an anti-inflammatory and pro-regenerative state, a
process critically dependent on the upregulation of Arginase-1. The hypo-immunogenic nature
of the CDCs allows for repeated administrations with a manageable safety profile. This
understanding of CAP-1002's cellular and molecular journey post-administration provides a
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strong rationale for its clinical efficacy and supports its continued development as a novel
therapeutic for Duchenne muscular dystrophy and other diseases with an inflammatory
component. Further research into the specific molecular cargo of the exosomes and long-term
immunological monitoring in patients will continue to refine our understanding of this promising
cell therapy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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